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Compound of Interest

Compound Name: N3-PEGS8-Hydrazide

Cat. No.: B15383011

For researchers, scientists, and drug development professionals, N3-PEG8-Hydrazide is a
valuable heterobifunctional linker used in bioconjugation and drug delivery systems. Its azide
group allows for click chemistry reactions, while the hydrazide group can react with carbonyls
(aldehydes and ketones), providing a versatile tool for linking molecules. This guide provides
an overview of commercial sources, key technical data, and experimental protocols for its
application.

Commercial Availability

Several chemical suppliers offer N3-PEG8-Hydrazide and related PEG linkers. The following
table summarizes the quantitative data for N3-PEG8-Hydrazide from various suppliers to
facilitate comparison.
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Molecular
Supplier Product Name  Weight (g/mol  Purity CAS Number
)
. N3-PEG8- .

MSE Supplies ) 481.54 min. 95% N/A[1]

Hydrazide
_ Azido-PEGS-

AxisPharm ) 481.54 >95% N/A[2]

Hydrazide
_ N3-PEG8- N

NovaChemistry ) Not Specified 95%-98% N/A[3]
Hydrzide
N3-PEGnN- Varies by PEG ]

PurePEG ) min. 95% N/A[4][5]
Hydrazide length
N3-PEG24- B

ChemScene ) 1186.38 Not Specified N/A[6]
Hydrazide

_ Azido-PEGS- 857891-82-8[7]

Biopharma PEG ) 438.51 >95%
amine [8]

CP Lab Safety N3-PEG8-OH 395.45 95% Min 352439-36-2[9]

Core Applications

N3-PEG8-Hydrazide is primarily utilized in:

e Bioconjugation: Linking biomolecules such as proteins, antibodies, and peptides to other
molecules or surfaces.[1][3]

e Drug Development: As a linker in antibody-drug conjugates (ADCSs) to attach cytotoxic drugs
to antibodies for targeted cancer therapy.[1][3]

» Surface Modification: Functionalizing surfaces of nanoparticles or other materials to improve
biocompatibility and reduce non-specific binding.

o Bioorthogonal Labeling: The azide group allows for specific labeling of biomolecules
containing a terminal alkyne via copper-catalyzed azide-alkyne cycloaddition (CUAAC), a
type of "click chemistry".[10]
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Experimental Protocols

The dual functionality of N3-PEG8-Hydrazide allows for a two-step conjugation strategy. First,
the hydrazide group is reacted with a carbonyl group on a target molecule. Second, the azide
group is used for a click chemistry reaction with an alkyne-containing molecule.

Protocol 1: Labeling of Glycoproteins via Hydrazide
Chemistry

This protocol describes the labeling of glycoproteins by first oxidizing their carbohydrate
moieties to generate aldehyde groups, which then react with the hydrazide group of the PEG
linker.[6][10]

Materials:

Glycoprotein solution (e.g., antibody)

Sodium periodate (NalO4) solution

N3-PEG8-Hydrazide

Reaction Buffer: 0.1 M Sodium Acetate, pH 5.5

Quenching solution (e.g., glycerol or ethylene glycol)

Purification system (e.g., size-exclusion chromatography or dialysis)
Methodology:

o Oxidation of Glycoprotein:

o Dissolve the glycoprotein in the reaction buffer.

o Add a freshly prepared solution of sodium periodate to the glycoprotein solution. The final
concentration of periodate will need to be optimized but is typically in the range of 1-10
mM.

o Incubate the reaction in the dark for 30 minutes at room temperature.
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o Quench the reaction by adding a quenching solution to consume excess periodate.

o Conjugation with N3-PEG8-Hydrazide:

o Remove excess periodate and byproducts by desalting or dialysis against the reaction
buffer.

o Add a molar excess of N3-PEG8-Hydrazide to the oxidized glycoprotein solution. The
optimal molar ratio should be determined experimentally.

o Incubate the reaction for 2-4 hours at room temperature. The reaction forms a stable
hydrazone bond.

e Purification:

o Purify the resulting N3-PEGS8-glycoprotein conjugate using size-exclusion chromatography
or dialysis to remove unreacted PEG linker.

Protocol 2: Copper-Catalyzed Azide-Alkyne
Cycloaddition (CUAAC)

This protocol outlines the "click chemistry" reaction to conjugate the azide-functionalized
glycoprotein with an alkyne-containing molecule.[11][12]

Materials:

N3-PEG8-glycoprotein conjugate from Protocol 1

Alkyne-containing molecule (e.g., a fluorescent dye, biotin, or a drug)

Copper(ll) sulfate (CuS0O4)

Reducing agent (e.g., sodium ascorbate)

Copper ligand (e.g., THPTA or TBTA)

Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.4
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Methodology:

e Prepare Reagents:

o Prepare stock solutions of the alkyne-containing molecule, CuSO4, sodium ascorbate, and
the copper ligand in an appropriate solvent (e.g., water or DMSO).

o Click Reaction:

[¢]

In a reaction tube, combine the N3-PEG8-glycoprotein conjugate and the alkyne-
containing molecule in the reaction buffer.

[¢]

Add the copper ligand to the reaction mixture, followed by the CuSO4 solution.

[e]

Initiate the reaction by adding the sodium ascorbate solution.

o

Incubate the reaction at room temperature for 1-4 hours. The reaction can be monitored by
techniques such as SDS-PAGE or mass spectrometry.

e Purification:

o Purify the final bioconjugate using an appropriate method such as size-exclusion
chromatography, affinity chromatography, or dialysis to remove the catalyst and unreacted
reagents.

Visualizing the Workflow

The following diagrams illustrate the key experimental workflows described above.
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Caption: Workflow for labeling a glycoprotein with N3-PEG8-Hydrazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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